Cas no 2229114-24-1 (O-2-(9H-fluoren-9-yl)ethylhydroxylamine)

• Product Name: O-2-(9H-fluoren-9-yl)ethylhydroxylamine
• CAS No: 2229114-24-1
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5883994
• PubChem ID: 165865097
• Update Time: 2025-05-22

O-2-(9H-fluoren-9-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(9H-fluoren-9-yl)ethylhydroxylamine
• EN300-1807368
• 2229114-24-1
• O-[2-(9H-fluoren-9-yl)ethyl]hydroxylamine

• Inchi： 1S/C15H15NO/c16-17-10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10,16H2
• InChI Key： RDEYMVMTXVIXQU-UHFFFAOYSA-N
• SMILES： O(CCC1C2C=CC=CC=2C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(9H-fluoren-9-yl)ethylhydroxylamine

O-2-(9H-fluoren-9-yl)ethylhydroxylamine (CAS No. 2229114-24-1): A Comprehensive Overview

O-2-(9H-fluoren-9-yl)ethylhydroxylamine, identified by the CAS registry number 2229114-24-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug development. This compound, characterized by its unique structure featuring a fluorenyl group attached to an ethylhydroxylamine moiety, exhibits remarkable reactivity and selectivity in various chemical transformations. Recent advancements in its synthesis and applications have further solidified its position as a valuable tool in modern chemistry.

The structure of O-2-(9H-fluoren-9-yl)ethylhydroxylamine comprises a fluorene ring system, which is known for its aromatic stability and photoluminescent properties, coupled with an ethylhydroxylamine group. This combination endows the compound with dual functionalities: the fluorene moiety serves as a platform for π-conjugation and electronic communication, while the hydroxylamine group provides nucleophilic reactivity. These attributes make it an ideal candidate for exploring novel chemical reactions and materials.

Recent studies have highlighted the role of O-2-(9H-fluoren-9-yl)ethylhydroxylamine in the synthesis of advanced materials, particularly in the realm of organic electronics. Researchers have utilized this compound as a precursor for generating fluorescent polymers and low-dimensional nanostructures. Its ability to undergo controlled polymerization under mild conditions has opened new avenues for developing materials with tailored optical and electronic properties.

In the context of drug discovery, O-2-(9H-fluoren-9-yl)ethylhydroxylamine has been employed as a building block for constructing bioactive molecules. Its hydroxylamine group facilitates the formation of amine-containing compounds, which are crucial intermediates in pharmaceutical chemistry. Moreover, the fluorene moiety imparts lipophilicity and enhances drug-like properties such as solubility and permeability.

The synthesis of O-2-(9H-fluoren-9-yl)ethylhydroxylamine has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations. These advancements have not only improved the yield and purity of the compound but also expanded its accessibility for large-scale applications.

From an environmental standpoint, O-2-(9H-fluoren-9-yli)ethylhydroxilamiini (as referred to in some scientific literature) has been studied for its potential in catalytic processes that promote sustainability. Its ability to act as a ligand or catalyst in asymmetric synthesis has been explored, offering new strategies for reducing waste and enhancing efficiency in chemical manufacturing.

In summary, O-2-(9H-fluoreninio ilyliäinä) (another variant of its nomenclature) stands at the intersection of cutting-edge research in organic chemistry, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative applications across diverse disciplines, underscoring its importance as a key compound in contemporary chemical research.